ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C19H15FN2O3S/c1-2-25-18(24)16-15(12-8-4-3-5-9-12)21-19(26-16)22-17(23)13-10-6-7-11-14(13)20/h3-11H,2H2,1H3,(H,21,22,23)
• InChI Key: QOJUGCQZGUZJFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC=CC=C2F)C3=CC=CC=C3
• Molecular Formula: C19H15FN2O3S
• Molecular Weight: 370.4 g/mol

Description

Ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate, also known as EFPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EFPTC is a thiazole derivative that has a unique chemical structure, which makes it an attractive candidate for drug development and research.

Mechanism of Action

The mechanism of action of ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate involves the inhibition of various enzymes and proteins that are involved in the inflammatory response, cell proliferation, and cell signaling pathways. ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate has been shown to inhibit the activity of COX-2, which is an enzyme that is involved in the production of inflammatory mediators. ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate also inhibits the activity of STAT3, which is a protein that is involved in the regulation of cell proliferation and survival.
Biochemical and physiological effects:
ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of inflammatory mediators, the induction of apoptosis, and the inhibition of cell proliferation. ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate has also been shown to exhibit anti-microbial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate has several advantages for lab experiments, including its availability, stability, and ease of synthesis. However, ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate has some limitations, including its low solubility in water and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for research on ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate, including the development of ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate analogs with improved pharmacological properties, the investigation of the molecular mechanisms underlying the anti-inflammatory and anti-cancer effects of ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate, and the evaluation of ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate as a potential therapeutic agent for various diseases. Additionally, further studies are needed to evaluate the safety and toxicity of ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate in vivo.

Scientific Research Applications

Ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. ethyl 2-[(2-fluorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, which make it an attractive candidate for drug development.